Cas no 129785-16-6 (2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)-)

• Product Name: 2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)-
• CAS No: 129785-16-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 161648
• PubChem ID: 182960
• Update Time: 2025-04-19

2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)-
• (2R)-1-[(2R,6R)-6-methylpiperidin-2-yl]propan-2-ol
• 129785-16-6
• (-)-Pinidinol
• NS00094741
• Pinidinol
• DTXSID60156239
• 2-Piperidineethanol, alpha,6-dimethyl-, (2R-(2alpha(R*),6alpha)-
• epipinidinol

• Inchi： 1S/C9H19NO/c1-7-4-3-5-9(10-7)6-8(2)11/h7-11H,3-6H2,1-2H3/t7-,8-,9-/m1/s1
• InChI Key： DVJHWTLBEYCZJZ-IWSPIJDZSA-N
• SMILES： O[C@H](C)C[C@H]1CCC[C@@H](C)N1

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 253.3°Cat760mmHg
• Flash Point: 88°C
• Refractive Index: 1.446
• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines